Cas no 2137896-52-5 ((4-Methoxyoxan-4-yl)methanesulfinyl chloride)

• Product Name: (4-Methoxyoxan-4-yl)methanesulfinyl chloride
• CAS No: 2137896-52-5
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 6185983
• PubChem ID: 165796912
• Update Time: 2025-08-05

(4-Methoxyoxan-4-yl)methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-methoxyoxan-4-yl)methanesulfinyl chloride
• EN300-732596
• 2137896-52-5
• (4-Methoxyoxan-4-yl)methanesulfinyl chloride

• Inchi： 1S/C7H13ClO3S/c1-10-7(6-12(8)9)2-4-11-5-3-7/h2-6H2,1H3
• InChI Key： PZNOICXPIPYJPF-UHFFFAOYSA-N
• SMILES： ClS(CC1(CCOCC1)OC)=O

Computed Properties

• Exact Mass: 212.0273931g/mol
• Monoisotopic Mass: 212.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.7Ų

Additional information on (4-Methoxyoxan-4-yl)methanesulfinyl chloride

Introduction to (4-Methoxyoxan-4-yl)methanesulfinyl Chloride (CAS No. 2137896-52-5)

The compound (4-Methoxyoxan-4-yl)methanesulfinyl chloride (CAS No. 2137896-52-5) is a highly specialized chemical entity with significant applications in the fields of organic synthesis and pharmaceutical research. This compound, often referred to as methanesulfinyl chloride derivative, has garnered attention due to its unique structural features and versatile reactivity. The molecule consists of a methanesulfinyl group attached to a 4-methoxyoxane ring, which contributes to its distinctive chemical properties.

Recent studies have highlighted the potential of (4-Methoxyoxan-4-yl)methanesulfinyl chloride in the synthesis of bioactive molecules. Its ability to act as an electrophilic sulfur source makes it valuable in the construction of sulfonamide and sulfoxide-containing compounds, which are critical components in many drug candidates. Researchers have explored its reactivity under various conditions, including nucleophilic substitution and coupling reactions, demonstrating its versatility in organic transformations.

The structural integrity of (4-Methoxyoxan-4-yl)methanesulfinyl chloride is further enhanced by the presence of the methoxy group on the oxane ring, which imparts additional electronic effects and steric hindrance. This feature has been leveraged in the development of novel synthetic pathways for complex molecules, particularly in the context of medicinal chemistry. For instance, recent advancements have utilized this compound as a key intermediate in the synthesis of kinase inhibitors and other bioactive agents.

From a pharmacological perspective, (4-Methoxyoxan-4-yl)methanesulfinyl chloride has shown promise in modulating enzyme activity and cellular signaling pathways. Preclinical studies have indicated that derivatives of this compound exhibit potent inhibitory effects on specific protein targets, suggesting its potential utility in the treatment of various diseases, including cancer and inflammatory disorders.

In terms of synthesis, (4-Methoxyoxan-4-yl)methanesulfinyl chloride is typically prepared through a multi-step process involving oxidation and substitution reactions. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and environmentally friendly production methods. These advancements underscore the importance of sustainable practices in modern chemical manufacturing.

Moreover, the compound's stability under various storage conditions has been thoroughly investigated, ensuring its reliability for long-term use in research and industrial applications. Its compatibility with common solvents and reagents further enhances its utility in diverse chemical settings.

Looking ahead, (4-Methoxyoxan-4-yl)methanesulfinyl chloride is expected to play an increasingly prominent role in drug discovery and development. Ongoing research aims to exploit its unique properties for the creation of novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, (4-Methoxyoxan-4-yl)methanesulfinyl chloride (CAS No. 2137896-52-5) stands as a testament to the ingenuity of modern chemical science. Its structural complexity, reactivity, and potential applications continue to inspire innovative research across multiple disciplines.